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Compound of Interest

Compound Name: N-Acetyl-L-tyrosinamide

Cat. No.: B556345

N-Acetyl-L-tyrosinamide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-L-tyrosinamide is a derivative of the amino acid L-tyrosine, featuring an acetyl group
attached to the alpha-amino group and an amide group at the carboxyl terminus. This
modification of the parent amino acid alters its physicochemical properties, potentially
enhancing its solubility and stability.[1] As an analogue of L-tyrosine, N-Acetyl-L-tyrosinamide
is of interest for its potential roles in various metabolic pathways and its applications in
pharmaceuticals and cosmetics.[1][2] This technical guide provides a detailed overview of the
chemical properties, structure, and potential biological significance of N-Acetyl-L-
tyrosinamide, along with relevant experimental methodologies.

Chemical Properties and Structure

N-Acetyl-L-tyrosinamide is a white to off-white crystalline powder.[1] Its structure is
characterized by a central chiral carbon, a p-hydroxyphenyl side chain, an acetylated amino
group, and a primary amide group.

Structural Identifiers
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Identifier Value

CAS Number 1948-71-6[3]
Molecular Formula C11H14N203][3]
Molecular Weight 222.24 g/mol [3]

InChl=1S/C11H14N203/c1-7(14)13-
10(11(12)16)6-8-2-4-9(15)5-3-8/h2-

InChl
5,10,15H,6H2,1H3,(H2,12,16)
(H,13,14)/t10-/m0/s1[4]
InChiKey RINKBEQRBIJDNM-JTQLQIEISA-N[4]
SMILES CC(=0)N--INVALID-LINK--C(=O)N[4]

Physicochemical Properties

A summary of the available quantitative physicochemical data for N-Acetyl-L-tyrosinamide is
presented below. It is important to note that experimentally determined values for several
properties, such as aqueous solubility, pKa, and logP, are not readily available in the literature.
The data for the related compound, N-Acetyl-L-tyrosine, is provided for comparison where
available and is clearly noted.

Value (N-Acetyl-L- Value (N-Acetyl-L-tyrosine)
Property ) . .
tyrosinamide) - For Comparison
Melting Point 223-225 °C 149-152 °CJ[5]
Boiling Point Data not available 531.3 °C (estimated)[6]

N Soluble in polar solvents like
Water Solubility 25 mg/mL[7][8][9]
water and ethanol[2]

o Soluble in methanol or '
Solubility in other solvents Soluble in ethanol[7][8][9]
DMSOJ[10]

pKa Data not available 3.15 (Predicted)[5]

logP (Octanol-Water Partition )
o -0.9 (Computed)[4] 1.32 (Experimental)[11]
Coefficient)
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-Acetyl-L-tyrosinamide are
scarce in publicly available literature. The following sections provide generalized procedures
based on standard organic chemistry principles and methodologies reported for the closely
related compound, N-Acetyl-L-tyrosine. These should be adapted and optimized for the specific
requirements of N-Acetyl-L-tyrosinamide.

Synthesis of N-Acetyl-L-tyrosinamide

A potential synthetic route to N-Acetyl-L-tyrosinamide involves the N-acetylation of L-
tyrosinamide.

Materials:

L-tyrosinamide

e Acetic anhydride

e Asuitable base (e.qg., triethylamine or sodium bicarbonate)

o Anhydrous solvent (e.g., dichloromethane or tetrahydrofuran)
e Deionized water

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Solvents for purification (e.g., ethyl acetate, hexanes)
Procedure:

 Dissolution: Dissolve L-tyrosinamide in the chosen anhydrous solvent in a round-bottom
flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or
argon).
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 Basification: Add the base to the solution to neutralize the hydrohalide salt of the starting
material (if applicable) and to scavenge the acetic acid byproduct of the reaction.

» Acetylation: Cool the reaction mixture in an ice bath. Slowly add a stoichiometric equivalent
of acetic anhydride dropwise to the stirred solution.

» Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

e Workup: Once the reaction is complete, quench the reaction by adding water. Transfer the
mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g.,
ethyl acetate). Wash the combined organic layers with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: Purify the crude product by recrystallization or column chromatography to obtain
pure N-Acetyl-L-tyrosinamide.

Analytical Methodology: Reversed-Phase High-
Performance Liquid Chromatography (RP-HPLC)

A general RP-HPLC method for the analysis of N-acetylated amino acids can be adapted for N-
Acetyl-L-tyrosinamide.

Instrumentation:

e HPLC system with a UV detector

e C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 yum particle size)
Reagents:

o Acetonitrile (HPLC grade)

e Water (HPLC grade)
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Trifluoroacetic acid (TFA) or formic acid (for mobile phase modification)

N-Acetyl-L-tyrosinamide standard

Chromatographic Conditions (Example):

Mobile Phase A: Water with 0.1% TFA

Mobile Phase B: Acetonitrile with 0.1% TFA

Gradient: A suitable gradient from a low to a high percentage of Mobile Phase B over a
defined time period.

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection Wavelength: ~220 nm or ~275 nm (due to the phenolic ring)

Injection Volume: 10-20 pL

Sample Preparation:

Standard Solutions: Prepare a stock solution of N-Acetyl-L-tyrosinamide in the mobile
phase. Prepare a series of dilutions to create a calibration curve.

Sample Solutions: Dissolve the sample containing N-Acetyl-L-tyrosinamide in the mobile
phase to a known concentration. Filter the solution through a 0.45 um syringe filter before
injection.

Signaling Pathways and Biological Roles

The direct involvement of N-Acetyl-L-tyrosinamide in specific signaling pathways is not

extensively documented. However, based on its structural similarity to L-tyrosine and related

compounds, several potential biological roles can be inferred.

Amino Acid Transport
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N-Acetyl-L-tyrosinamide is an analogue of L-tyrosine and has been shown to stimulate the
transport of L-tyrosine, primarily through the Alanine, Serine, Cysteine-preferring (ASC)
transport system. This suggests it may influence intracellular L-tyrosine levels, which is a rate-
limiting precursor for the synthesis of catecholamine neurotransmitters (dopamine,
norepinephrine, and epinephrine).

Extracellular Space

N-Acetyl-L-tyrosinamide Cell Membrane Intracellular Space
Stimulates
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Transport
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Stimulation of L-Tyrosine Transport by N-Acetyl-L-tyrosinamide.

Potential Role in Oxidative Stress

Research suggests that N-Acetyl-L-tyrosinamide has the potential to react with guanyl
radicals, which are produced in response to DNA damage from ionizing radiation or other
oxidative insults.[12] This indicates a possible role in mitigating oxidative stress and protecting
against DNA damage. The workflow below illustrates this proposed mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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